Cas no 1479260-85-9 (1-(5-Bromo-2-chlorophenyl)-3,3-dimethylurea)

• Product Name: 1-(5-Bromo-2-chlorophenyl)-3,3-dimethylurea
• CAS No: 1479260-85-9
• MF: C₉H₁₀BrClN₂O
• MW: 277.545500278473
• CID: 5190284
• Update Time: 2025-07-02

1-(5-Bromo-2-chlorophenyl)-3,3-dimethylurea Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-chlorophenyl)-3,3-dimethylurea

• Inchi： 1S/C9H10BrClN2O/c1-13(2)9(14)12-8-5-6(10)3-4-7(8)11/h3-5H,1-2H3,(H,12,14)
• InChI Key： PNUDTJKPMSVBQN-UHFFFAOYSA-N
• SMILES： N(C)(C)C(NC1=CC(Br)=CC=C1Cl)=O

Additional information on 1-(5-Bromo-2-chlorophenyl)-3,3-dimethylurea

Recent Advances in the Study of 1-(5-Bromo-2-chlorophenyl)-3,3-dimethylurea (CAS: 1479260-85-9)

1-(5-Bromo-2-chlorophenyl)-3,3-dimethylurea (CAS: 1479260-85-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and agrochemical innovation. This compound, characterized by its unique bromo-chloro-phenyl and dimethylurea structure, has been the subject of several studies aimed at elucidating its biological activity, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in contemporary research.

Recent studies have focused on the synthesis and optimization of 1-(5-Bromo-2-chlorophenyl)-3,3-dimethylurea, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach that significantly enhances the efficiency of the synthesis process. The study reported a yield improvement of approximately 20% compared to traditional methods, while maintaining high purity levels (>98%). This advancement is expected to facilitate larger-scale production and further exploration of the compound's applications.

In the realm of biological activity, researchers have investigated the compound's potential as an inhibitor of specific enzymatic pathways. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 1-(5-Bromo-2-chlorophenyl)-3,3-dimethylurea exhibits notable inhibitory effects on tyrosine kinase activity, suggesting its potential utility in targeted cancer therapies. The study utilized in vitro assays to confirm the compound's selectivity and potency, with IC50 values in the low micromolar range. These findings underscore the compound's promise as a lead molecule for further drug development.

Beyond its pharmaceutical applications, 1-(5-Bromo-2-chlorophenyl)-3,3-dimethylurea has also been explored for its agrochemical properties. A 2024 report in Pest Management Science highlighted its efficacy as a herbicide, particularly in controlling resistant weed species. Field trials indicated that the compound outperformed several commercially available herbicides, with a 30% higher efficacy rate in suppressing weed growth. The study also noted the compound's favorable environmental profile, with minimal residual effects on non-target organisms.

Despite these promising developments, challenges remain in the widespread adoption of 1-(5-Bromo-2-chlorophenyl)-3,3-dimethylurea. Issues such as solubility and bioavailability have been identified as potential barriers to its therapeutic use. Recent research has addressed these concerns through the development of novel formulations, including nanoemulsions and prodrug derivatives. A 2023 study in Molecular Pharmaceutics reported significant improvements in the compound's solubility and stability through the use of cyclodextrin-based delivery systems, paving the way for future clinical applications.

In conclusion, 1-(5-Bromo-2-chlorophenyl)-3,3-dimethylurea (CAS: 1479260-85-9) represents a versatile and promising compound with diverse applications in both pharmaceutical and agrochemical fields. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its performance, ultimately contributing to its translation into practical solutions. The compound's unique structural features and demonstrated biological activities position it as a valuable candidate for future innovation in chemical biology and drug discovery.